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Compound of Interest

Compound Name:
2-Chloro-3-methoxy-5-

(trifluoromethyl)pyridine

CAS No.: 1227563-67-8

Cat. No.: B582265 Get Quote

2-Chloro-3-methoxy-5-(trifluoromethyl)pyridine is a highly functionalized heterocyclic

compound. Such molecules are pivotal building blocks in modern chemistry, particularly in the

synthesis of agrochemicals and pharmaceuticals.[1][2] The trifluoromethyl (CF3) group, for

instance, is a common feature in many modern pesticides and drugs, valued for its ability to

enhance metabolic stability and binding affinity.[1][3] The specific arrangement of chloro,

methoxy, and trifluoromethyl substituents on the pyridine ring creates a unique electronic

environment that is critical to its reactivity and biological activity.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive, non-destructive technique

for elucidating the precise molecular structure of such organic compounds in solution.[4][5] A

thorough understanding of the 1H NMR spectrum is the first and most crucial step in confirming

the identity and purity of 2-Chloro-3-methoxy-5-(trifluoromethyl)pyridine, making this

analysis indispensable for any research or development involving this intermediate.

Molecular Structure and Predicted Proton
Environments
To interpret the 1H NMR spectrum, we must first analyze the molecule's structure and the

distinct chemical environments of its protons. The molecule contains two different types of

protons: two aromatic protons on the pyridine ring and three protons in the methoxy group.
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1. Sample Preparation
~5-10 mg in 0.6 mL CDCl₃

Add TMS standard

2. Spectrometer Setup
Insert sample, lock, and shim

Load into Magnet

3. Data Acquisition
Standard 'zg30' pulse sequence

NS=16, D1=2s

Tune & Match Probe

4. Data Processing
Fourier Transform (FT)

Phase and baseline correction

Generate FID

5. Analysis & Referencing
Reference TMS to 0.00 ppm

Integrate peaks, assign signals

Generate Spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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